

Introduction: The Versatile Scaffold of Aminouracils in Medicinal Chemistry

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 5-Amino-1,3-dimethylpyrimidine-2,4(1h,3h)-dione

CAS No.: 49738-24-1

Cat. No.: B1266758

[Get Quote](#)

Uracil, a fundamental nucleobase of RNA, has long served as a privileged scaffold in the design of therapeutic agents. The introduction of an amino group to this pyrimidine ring system gives rise to aminouracil derivatives, a class of compounds demonstrating a remarkable breadth of biological activities.^{[1][2]} These molecules are not merely structural analogs of a biological building block; they are versatile precursors for a vast array of heterocyclic compounds and potent modulators of critical cellular pathways.^{[2][3]} Their synthetic accessibility and diverse pharmacological profiles—spanning anticancer, antiviral, antibacterial, and specific enzyme inhibition—position them as compounds of significant interest for researchers, scientists, and drug development professionals.^{[1][2]} This guide provides a technical exploration of the core biological activities of aminouracil derivatives, delving into their mechanisms of action, structure-activity relationships, and the validated experimental protocols used to assess their therapeutic potential.


Part I: The Anticancer Potential of Aminouracil Derivatives

The development of novel anticancer agents remains a paramount challenge in medicine. Aminouracil derivatives have emerged as a promising class of compounds, with many exhibiting potent cytotoxic activity against various cancer cell lines. Their mechanisms of action are often multifaceted, targeting the fundamental processes of cell proliferation and survival.

Mechanistic Insights into Antineoplastic Activity

The anticancer effects of aminouracil derivatives can be broadly attributed to several key mechanisms, with the most prominent being their role as antimetabolites, a strategy famously employed by the blockbuster drug 5-Fluorouracil (5-FU).^{[4][5]}

- **Inhibition of DNA Synthesis:** As pyrimidine analogs, many aminouracil derivatives function as antimetabolites.^[4] After cellular uptake, they are metabolized into fraudulent nucleotides. A key mechanism involves the inhibition of thymidylate synthase (TS), the enzyme responsible for the de novo synthesis of thymidine, an essential precursor for DNA replication.^{[5][6]} This blockade of DNA synthesis ultimately triggers cell cycle arrest and programmed cell death (apoptosis).^[7]
- **RNA and DNA Disruption:** Metabolites of these derivatives can also be directly incorporated into RNA and DNA strands.^[6] Their inclusion in RNA disrupts RNA processing and function, while incorporation into DNA leads to DNA damage and instability, further contributing to cellular demise.^{[5][7]}
- **DNA Intercalation:** Certain derivatives, such as 5-cinnamoyl-6-aminouracils, possess a planar conformation that allows them to intercalate between the base pairs of DNA.^{[8][9]} This physical insertion distorts the DNA helix, interfering with replication and transcription processes.
- **Targeted Enzyme Inhibition:** Beyond disrupting nucleotide metabolism, specific aminouracil derivatives have been shown to inhibit enzymes crucial for tumor progression and metastasis. For instance, various derivatives have demonstrated inhibitory activity against thymidine phosphorylase, an enzyme linked to angiogenesis, and Cathepsin B, a protease involved in tumor invasion.^{[10][11][12]}



[Click to download full resolution via product page](#)

Caption: General anticancer mechanism of 5-FU-related aminouracil derivatives.

Structure-Activity Relationship (SAR) and In Vitro Efficacy

The substitution pattern on the aminouracil ring is critical for anticancer activity. Studies have shown that modifications at the C5 and C6 positions can dramatically influence potency and selectivity. For example, 5-cinnamoyl-6-aminouracils have shown activity against P388 leukemia[8], while other derivatives bearing hydrophilic side chains on the 6-amino group exhibited cytotoxicity against L1210 leukemia cells.[8] The attachment of different heterocyclic or side chains can modulate properties like cell permeability, target binding affinity, and metabolic stability.

Table 1: In Vitro Anticancer Activity of Selected Aminouracil Derivatives

Derivative	Cancer Cell Line	Activity (IC ₅₀)	Reference
(R)-ethyl 2-(2-(5-fluoro...acetamido)-3-(4-hydroxyphenyl)propanoate	BEL-7402 (Liver)	More potent than 5-FU	[13]
1,3-Dimethyl-5-cinnamoyl-6-aminouracil	P388 leukemia (in vivo)	T/C = 124%	[8]
Phenyl thiourea derivative (Compound 17)	PC3 (Prostate)	0.03 µM	[10]
Furan derivative (Compound 5a)	PC3 (Prostate)	7.02 µM	[10]
Furan derivative (Compound 5b)	PC3 (Prostate)	8.57 µM	[10]
Chloroacetylated 6-aminouracil (Compound 4)	PC3 (Prostate)	21.21 µM	[10]

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity


The MTT assay is a cornerstone colorimetric method for assessing the cytotoxic potential of novel compounds by measuring the metabolic activity of cells, which serves as an indicator of cell viability.[14]

Principle: The assay relies on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into purple formazan crystals by mitochondrial succinate dehydrogenase enzymes in living cells. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

- Cell Seeding:
 - Action: Plate cancer cells (e.g., PC3, MCF-7) in a 96-well microtiter plate at a predetermined density (e.g., 5,000-10,000 cells/well).
 - Causality: A specific cell density is crucial to ensure cells are in their logarithmic growth phase during the experiment, providing a robust and reproducible metabolic signal.
- Incubation:
 - Action: Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.
 - Causality: This allows the cells to adhere to the plate and recover from the stress of plating, ensuring a healthy monolayer is ready for drug treatment.
- Compound Treatment:
 - Action: Prepare serial dilutions of the aminouracil derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO in medium) and a positive control (e.g., Doxorubicin).
 - Causality: A dose-response curve is essential to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited). The vehicle control ensures that the solvent used to dissolve the compound does not have a toxic effect on its own.
- Incubation with Compound:
 - Action: Incubate the plate for an additional 48-72 hours under the same conditions.
 - Causality: This duration is typically sufficient for anticancer agents to exert their effects, such as inducing cell cycle arrest or apoptosis.
- MTT Addition:
 - Action: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
 - Causality: The MTT reagent is the substrate for the mitochondrial reductase enzymes that are only active in living cells.

- Formazan Formation:
 - Action: Incubate for 3-4 hours at 37°C.
 - Causality: This allows sufficient time for viable cells to convert the yellow MTT into insoluble purple formazan crystals.
- Solubilization:
 - Action: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO, acidified isopropanol) to each well.
 - Causality: The formazan crystals are insoluble in aqueous solution. A solubilizing agent is required to dissolve them, creating a homogenous colored solution for spectrophotometric measurement.
- Data Acquisition:
 - Action: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.
 - Causality: The absorbance is directly proportional to the amount of formazan, and thus to the number of viable cells in the well. The IC₅₀ is then calculated by plotting cell viability against compound concentration.[\[15\]](#)



[Click to download full resolution via product page](#)


Caption: A streamlined workflow for assessing in vitro cytotoxicity using the MTT assay.


Part II: Antiviral Activity and Mechanisms

The structural similarity of aminouracils to nucleobases makes them prime candidates for antiviral drug development, as they can interfere with the replication machinery of viruses.[\[16\]](#)

Mechanism of Antiviral Action

The primary antiviral strategy of aminouracil derivatives is the inhibition of viral enzymes essential for replication. A notable example is their activity as non-nucleoside reverse transcriptase inhibitors (NNRTIs) against HIV-1.[\[17\]](#) Unlike nucleoside analogs, NNRTIs bind to an allosteric site on the reverse transcriptase enzyme, inducing a conformational change that inactivates it and halts the conversion of viral RNA to DNA. Beyond HIV, derivatives have also shown activity against other viruses, including influenza and herpes simplex virus (HSV), although the precise mechanisms are still under investigation.[\[17\]](#)[\[18\]](#)[\[19\]](#)





[Click to download full resolution via product page](#)

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Part IV: A Unifying Mechanism - Enzyme Inhibition

Enzyme inhibition is not just a distinct biological activity but is often the fundamental mechanism that underpins the anticancer, antiviral, and other pharmacological effects of aminouracil derivatives. [20][21] Their ability to selectively bind to and modulate the activity of key enzymes is central to their therapeutic potential.

Table 2: Enzymes Targeted by Aminouracil Derivatives

Enzyme Target	Associated Biological Activity	Reference(s)
Thymidylate Synthase	Anticancer	[5][6]
Thymidine Phosphorylase	Anticancer (Anti-angiogenesis)	[11][12]
Cathepsin B	Anticancer (Anti-metastasis)	[10]
HIV-1 Reverse Transcriptase	Antiviral (Anti-HIV)	[17]
Histone Deacetylase (HDAC)	Anticancer (Epigenetic)	[22]
Phosphodiesterase	Pharmacological (Diuretic, etc.)	[23]


Experimental Protocol: General In Vitro Enzyme Inhibition Assay

This protocol provides a generalized framework for assessing the ability of an aminouracil derivative to inhibit a specific enzyme. The exact detection method will vary based on the enzyme and substrate.

Principle: The assay measures the rate of an enzyme-catalyzed reaction in the presence and absence of an inhibitor. The inhibitor's potency is typically quantified by its IC₅₀ value—the concentration required to reduce the enzyme's activity by 50%. [24] **Step-by-Step Methodology:**

- **Reagent Preparation:**
 - **Action:** Prepare solutions of the purified enzyme, its specific substrate, the aminouracil inhibitor (in serial dilutions), and any necessary co-factors in an appropriate assay buffer.

- Causality: Optimal buffer conditions (pH, ionic strength) are essential for enzyme stability and activity. Purified components are required to ensure the observed inhibition is due to a direct interaction with the target.
- Assay Setup:
 - Action: In a microplate, combine the enzyme, buffer, and varying concentrations of the inhibitor. Allow a brief pre-incubation period (e.g., 10-15 minutes).
 - Causality: Pre-incubation allows the inhibitor to bind to the enzyme before the reaction is initiated, which is particularly important for inhibitors with slow binding kinetics.
- Reaction Initiation:
 - Action: Initiate the enzymatic reaction by adding the substrate to all wells.
 - Causality: The addition of the substrate is the key trigger for the reaction. All other components must be in place to ensure the reaction starts simultaneously under all conditions.
- Reaction and Detection:
 - Action: Incubate the plate for a fixed period under optimal temperature. Measure the formation of product (or depletion of substrate) over time using a suitable detection method (e.g., spectrophotometry for a colored product, fluorometry for a fluorescent product).
 - Causality: The rate of the reaction is determined by measuring the signal at multiple time points or at a single endpoint within the linear range of the reaction. This ensures the calculated activity is accurate and not limited by substrate depletion or product inhibition.
- Data Analysis:
 - Action: Plot the enzyme activity (reaction rate) against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC_{50} value.
 - Causality: The IC_{50} value is the standard metric for inhibitor potency and allows for the direct comparison of different compounds. [\[24\]](#)



[Click to download full resolution via product page](#)

Caption: Principle of a competitive enzyme inhibition assay.

Conclusion and Future Perspectives

Aminouracil derivatives represent a privileged and highly versatile chemical scaffold in modern drug discovery. Their proven efficacy across multiple therapeutic areas—most notably in oncology and virology—stems from their ability to intelligently mimic endogenous nucleobases and thereby disrupt fundamental cellular and viral processes. The capacity to modulate their biological activity through targeted chemical modifications underscores their vast potential for optimization.

Future research in this field will likely focus on several key areas:

- **Enhanced Selectivity:** Designing novel derivatives that more specifically target enzymes or pathways unique to cancer cells or viruses to minimize off-target effects and improve the therapeutic index.

- **Overcoming Resistance:** Developing next-generation aminouracils that can circumvent known drug resistance mechanisms.
- **Multi-Target Ligands:** Exploring the synthesis of hybrid molecules that combine an aminouracil core with other pharmacophores to inhibit multiple disease-relevant targets simultaneously.
- **New Therapeutic Areas:** Investigating the potential of aminouracil derivatives against a broader range of diseases, including inflammatory and neurodegenerative disorders.

The continued exploration of the chemical space around the aminouracil core, guided by the robust mechanistic and methodological frameworks outlined in this guide, promises to yield a new generation of potent and selective therapeutic agents.

References

- Shaker, R. M., Abd Elrady, M., & Sadek, K. U. (2015). Synthesis, reactivity, and biological activity of 5-aminouracil and its derivatives. PubMed. [\[Link\]](#)
- Li, Y., Wang, Y., Li, J., & Zhang, H. (2009). Synthesis and Antitumor Activity of Amino Acid Ester Derivatives Containing 5-Fluorouracil. Molecules. [\[Link\]](#)
- Bernier, J. L., Hénichart, J. P., Warin, V., Trentesaux, C., & Jardillier, J. C. (1985). 5-Cinnamoyl-6-aminouracil derivatives as novel anticancer agents. Synthesis, biological evaluation, and structure-activity relationships. Journal of Medicinal Chemistry. [\[Link\]](#)
- Shaker, R. M., Abd Elrady, M., & Sadek, K. U. (2015). Synthesis, reactivity, and biological activity of 5-aminouracil and its derivatives. ResearchGate. [\[Link\]](#)
- Abdel-Aziz, A. A. M., El-Azab, A. S., ElTahir, K. E. H., & Al-Obaid, A. M. (2018). Efficient Utilization of 6-Aminouracil to Synthesize Fused and Related Heterocyclic Compounds and Their Evaluation as Prostate Cytotoxic Agents with Cathepsin B Inhibition. Scientific Research Publishing. [\[Link\]](#)
- Bar-Yehuda, S., Barer, F., & Pérez-Tomás, R. (2018). Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. National Institutes of Health. [\[Link\]](#)

- Biobide. (n.d.). What is an Inhibition Assay? Biobide Blog. [\[Link\]](#)
- Pérez-Tomás, R. (2018). Basic protocol to assess preclinical anticancer activity. ResearchGate. [\[Link\]](#)
- Kraljevic, S., Sedić, M., & Pavelic, K. (2017). In vitro methods for testing antiviral drugs. PubMed Central. [\[Link\]](#)
- Institute for Antiviral Research, Utah State University. (n.d.). In Vitro Antiviral Testing. IAR | USU. [\[Link\]](#)
- BellBrook Labs. (2023). Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs. [\[Link\]](#)
- An, W., & Lu, X. (2005). Cell-based Assays to Identify Inhibitors of Viral Disease. PubMed Central. [\[Link\]](#)
- Al-Dies, A. M., & El-Emam, A. A. (2024). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. RSC Advances. [\[Link\]](#)
- Sarker, A., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. National Institutes of Health. [\[Link\]](#)
- Bernier, J. L., Hénichart, J. P., Warin, V., Trentesaux, C., & Jardillier, J. C. (1985). 5-Cinnamoyl-6-aminouracil derivatives as novel anticancer agents. Synthesis, biological evaluation, and structure-activity relationships. ACS Publications. [\[Link\]](#)
- Virology Research Services. (n.d.). Antiviral Drug Screening. Virology Research Services. [\[Link\]](#)
- Barreteau, H., Mandoukou, L., Adt, I., Gaillard, I., Courtois, B., & Courtois, J. (2004). A Rapid Method for Determining the Antimicrobial Activity of Novel Natural Molecules. ResearchGate. [\[Link\]](#)
- Chem Help ASAP. (2021). functional in vitro assays for drug discovery. YouTube. [\[Link\]](#)

- Clinical Trials Arena. (2018). Universal enzyme inhibition measurement could boost drug discovery. Clinical Trials Arena. [\[Link\]](#)
- Charles River Laboratories. (n.d.). Antiviral & Antimicrobial Testing. Charles River Labs. [\[Link\]](#)
- Valgas, C., de Souza, S. M., Smânia, E. F. A., & Smânia Jr, A. (2007). Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts. MDPI. [\[Link\]](#)
- Edmondson, D. E., Binda, C., & Mattevi, A. (2006). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PubMed Central. [\[Link\]](#)
- Bar-Yehuda, S., Barer, F., & Pérez-Tomás, R. (2018). A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro. ResearchGate. [\[Link\]](#)
- Hirota, K., Sawada, M., Sajiki, H., & Sako, M. (1997). Synthesis of 6-aminouracils and pyrrolo[2,3-d]pyrimidine-2,4-diones and their inhibitory effect on thymidine phosphorylase. PubMed. [\[Link\]](#)
- Harrison, J. J., Wade, R. J., & Tocheva, E. I. (2021). How Do We Determine the Efficacy of an Antibacterial Surface? A Review of Standardised Antibacterial Material Testing Methods. MDPI. [\[Link\]](#)
- Imai, S., et al. (1975). 6-Aminouracil derivatives.
- Shaker, R. M., Abd Elrady, M., & Sadek, K. U. (2015). Synthesis, reactivity, and biological activity of 5-aminouracil and its derivatives. OUCI. [\[Link\]](#)
- Al-Warhi, T., et al. (2023). Discovery of New Uracil and Thiouracil Derivatives as Potential HDAC Inhibitors. PubMed Central. [\[Link\]](#)
- University of Wisconsin–Madison School of Pharmacy. (2023). A Better Way to Test Antibiotics. UW–Madison School of Pharmacy. [\[Link\]](#)
- Baker, B. R. (1967). Inhibition of thymidine phosphorylase by 6-aminothymine and derivatives of 6-aminouracil. Oxford Academic. [\[Link\]](#)

- N.A. (n.d.). The Comprehensive Guide to Anticancer Drugs: What You Need to Know. Source not available.
- Chen, Y. C., et al. (2021). Molecular Insights into How the Dimetal Center in Dihydropyrimidinase Can Bind the Thymine Antagonist 5-Aminouracil: A Different Binding Mode from the Anticancer Drug 5-Fluorouracil. PubMed Central. [[Link](#)]
- El-Emam, A. A., et al. (2004). Synthesis of Certain 6-(Arylthio)uracils and Related Derivatives as Potential Antiviral Agents. ResearchGate. [[Link](#)]
- Kanamaru, R., & Wakui, A. (1988). [Mechanism of action of anti-cancer drugs from the viewpoint of RNA metabolism]. PubMed. [[Link](#)]
- Seley-Radtke, K. L., et al. (2016). 1,6-Bis[(benzyloxy)methyl]uracil derivatives-Novel antivirals with activity against HIV-1 and influenza H1N1 virus. PubMed. [[Link](#)]
- Longley, D. B., Harkin, D. P., & Johnston, P. G. (2003). Mechanism of action of anti-cancer drug-5-fluorouracil. ResearchGate. [[Link](#)]
- MDPI. (n.d.). Synthesis and Evaluation of Novel Compounds with Anticancer Activity. MDPI. [[Link](#)]
- El-Emam, A. A., et al. (2004). Synthesis of Certain 6-(Arylthio)uracils and Related Derivatives as Potential Antiviral Agents. ResearchGate. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- [2. 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review - RSC Advances \(RSC Publishing\) DOI:10.1039/D5RA05123A](https://pubs.rsc.org) [pubs.rsc.org]

- [3. Synthesis, reactivity, and biological activity of 5-aminouracil and its derivatives - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. The Comprehensive Guide to Anticancer Drugs: What You Need to Know | Pharmacology Mentor \[pharmacologymentor.com\]](#)
- [5. researchgate.net \[researchgate.net\]](#)
- [6. \[Mechanism of action of anti-cancer drugs from the viewpoint of RNA metabolism\] - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [7. arborpharmchem.com \[arborpharmchem.com\]](#)
- [8. 5-Cinnamoyl-6-aminouracil derivatives as novel anticancer agents. Synthesis, biological evaluation, and structure-activity relationships - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. pubs.acs.org \[pubs.acs.org\]](#)
- [10. Efficient Utilization of 6-Aminouracil to Synthesize Fused and Related Heterocyclic Compounds and Their Evaluation as Prostate Cytotoxic Agents with Cathepsin B Inhibition \[scirp.org\]](#)
- [11. Synthesis of 6-aminouracils and pyrrolo\[2,3-d\]pyrimidine-2,4-diones and their inhibitory effect on thymidine phosphorylase - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [12. academic.oup.com \[academic.oup.com\]](#)
- [13. Synthesis and Antitumor Activity of Amino Acid Ester Derivatives Containing 5-Fluorouracil \[mdpi.com\]](#)
- [14. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [15. Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. In vitro methods for testing antiviral drugs - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [17. 1,6-Bis\[\(benzyloxy\)methyl\]uracil derivatives-Novel antivirals with activity against HIV-1 and influenza H1N1 virus - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. researchgate.net \[researchgate.net\]](#)
- [19. researchgate.net \[researchgate.net\]](#)
- [20. blog.biobide.com \[blog.biobide.com\]](#)
- [21. bellbrooklabs.com \[bellbrooklabs.com\]](#)
- [22. Discovery of New Uracil and Thiouracil Derivatives as Potential HDAC Inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [23. US3923807A - 6-Aminouracil derivatives - Google Patents \[patents.google.com\]](#)

- [24. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Introduction: The Versatile Scaffold of Aminouracils in Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1266758/docs#introduction-the-versatile-scaffold-of-aminouracils-in-medicinal-chemistry\]](https://www.benchchem.com/product/b1266758/docs#introduction-the-versatile-scaffold-of-aminouracils-in-medicinal-chemistry)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)